4-(adamantan-1-yl)-2-methylbutanoic acid
Overview
Description
4-(Adamantan-1-yl)-2-methylbutanoic acid, also known as AMB, is a synthetic organic compound with a wide range of applications in scientific research. Its unique molecular structure and properties make it an attractive compound for a variety of applications in the laboratory. AMB is used in the synthesis of complex molecules and as a catalyst in a variety of chemical reactions. It is also used to study the biochemical and physiological effects of drugs, and to evaluate the efficacy of drugs in laboratory experiments.
Scientific Research Applications
4-(adamantan-1-yl)-2-methylbutanoic acid has a wide range of applications in scientific research. It is used as a catalyst in a variety of chemical reactions, such as the synthesis of complex molecules. It is also used to study the biochemical and physiological effects of drugs, and to evaluate the efficacy of drugs in laboratory experiments. In addition, 4-(adamantan-1-yl)-2-methylbutanoic acid has been used in the synthesis of various pharmaceuticals and in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-(adamantan-1-yl)-2-methylbutanoic acid is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes in the body. It is thought to interact with specific receptors in the body and to interfere with the normal biochemical processes. This interference can lead to changes in the body’s physiology, which can be beneficial or detrimental depending on the circumstances.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(adamantan-1-yl)-2-methylbutanoic acid are not yet fully understood. However, it is believed that the compound may affect certain biochemical processes in the body, such as the metabolism of drugs, the synthesis of proteins, and the regulation of hormones. It is also believed that the compound may have an effect on the immune system, as well as on the cardiovascular and nervous systems.
Advantages and Limitations for Lab Experiments
The use of 4-(adamantan-1-yl)-2-methylbutanoic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize in the laboratory. In addition, the compound is highly soluble in a variety of solvents, making it easy to work with in the laboratory. The main limitation of 4-(adamantan-1-yl)-2-methylbutanoic acid is that it is not yet fully understood, so its effects are not always predictable.
Future Directions
There are a number of potential future directions for research on 4-(adamantan-1-yl)-2-methylbutanoic acid. These include further study of the compound’s mechanism of action, the development of new methods of synthesis, and the exploration of new applications for the compound. In addition, further research could be conducted on the biochemical and physiological effects of 4-(adamantan-1-yl)-2-methylbutanoic acid, as well as its potential for use in the development of new drugs.
Synthesis Methods
4-(adamantan-1-yl)-2-methylbutanoic acid can be synthesized in a variety of ways. The most commonly used method is a condensation reaction between adamantan-1-ol and methylbutanoic acid. This reaction occurs in the presence of a strong acid such as sulfuric acid or hydrochloric acid. The resulting product is a white crystalline solid with a melting point of 42°C. Other methods of synthesis include the use of Grignard reagents, the use of a Wittig reaction, and the use of a Claisen condensation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(adamantan-1-yl)-2-methylbutanoic acid involves the reaction of 1-adamantanol with 2-methylbutyryl chloride in the presence of a base to form the corresponding acid chloride. The acid chloride is then reacted with water to form the carboxylic acid.", "Starting Materials": [ "1-adamantanol", "2-methylbutyryl chloride", "Base (e.g. triethylamine)", "Water" ], "Reaction": [ "Step 1: 1-adamantanol is reacted with 2-methylbutyryl chloride in the presence of a base (e.g. triethylamine) to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with water to form the carboxylic acid, 4-(adamantan-1-yl)-2-methylbutanoic acid." ] } | |
CAS RN |
1603845-48-2 |
Product Name |
4-(adamantan-1-yl)-2-methylbutanoic acid |
Molecular Formula |
C15H24O2 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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